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Compound of Interest

Compound Name: Ethyl 4,6-dihydroxynicotinate

Cat. No.: B048490

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 4,6-dihydroxynicotinate, a multifunctional pyridine derivative, has emerged as a
valuable and versatile building block in organic synthesis. Its unique structural features,
including the presence of two reactive hydroxyl groups and an ester moiety on a pyridine core,
make it an ideal starting material for the construction of a diverse array of complex heterocyclic
compounds. This guide provides a comprehensive overview of the synthesis, properties, and
key applications of Ethyl 4,6-dihydroxynicotinate, with a focus on its utility in the
development of pharmacologically active molecules. Detailed experimental protocols for its
synthesis and subsequent transformations are provided, alongside a summary of key
gquantitative data and visual representations of reaction pathways.

Physicochemical Properties

Ethyl 4,6-dihydroxynicotinate is a white to off-white solid with a melting point of 214 °C (with
decomposition).[1] It is characterized by the following molecular and physical properties:
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Property Value Reference

Molecular Formula CsHoNO4 [1]

Molecular Weight 183.16 g/mol [1]

CAS Number 6975-44-6 [1]

Melting Point 214 °C (dec.) [1]

Appearance White to off-white solid [2]
Tautomerism

Ethyl 4,6-dihydroxynicotinate can exist in several tautomeric forms. The predominant forms
are the dihydroxy form (Ethyl 4,6-dihydroxynicotinate) and the hydroxy-oxo form (Ethyl 4-
hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate). The equilibrium between these tautomers is
influenced by the solvent and the solid-state packing. For clarity, this guide will primarily refer to
the compound as Ethyl 4,6-dihydroxynicotinate.

Ethyl 4,6-dihydroxynicotinate Tautomerization Ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
(Dihydroxy form) (Hydroxy-oxo form)
Giethyl 1,3-acetonedicarboxylat9

Griethyl orthoformate

Intermediate L
Cyclization

Acetic anhydride

[Ethyl 4,6-dihydroxynicotinatej
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 4,6-dihydroxynicotinate: A Versatile Building Block
for Bioactive Heterocycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048490#ethyl-4-6-dihydroxynicotinate-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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